6,7- vs. 5,8-Dimethyl Regioisomer Identity
The target compound (CAS 2059965-59-0) and its 5,8-dimethyl regioisomer (CAS 2059940-47-3) share identical gross molecular formula (C12H15BrO2), molecular weight (271.15 g/mol), and computed global physicochemical descriptors including consensus LogP (3.58) and TPSA (18.46 Ų) . However, the SMILES clearly distinguish the two: CCC1(Br)COc2cc(C)c(C)cc2O1 (6,7-dimethyl) versus CCC1(Br)COc2c(C)ccc(C)c2O1 (5,8-dimethyl) . In the broader 2,3-dihydro-1,4-benzodioxine class, the position of substituents on the phenyl ring has been shown to alter thrombin inhibitory activity across regioisomers, with 6- and 7-substituted derivatives exhibiting different IC50 values than their counterparts substituted at other positions [1]. This indicates that despite identical bulk properties, the regioisomeric positioning of methyl groups at C6/C7 versus C5/C8 is a critical determinant of biological activity, making the specific 6,7-dimethyl pattern a non-fungible structural feature for structure-activity relationship (SAR)-driven programs.
| Evidence Dimension | Regioisomer identity and biological activity differentiation |
|---|---|
| Target Compound Data | 6,7-dimethyl regioisomer (CAS 2059965-59-0); LogP 3.58, TPSA 18.46 Ų |
| Comparator Or Baseline | 5,8-dimethyl regioisomer (CAS 2059940-47-3); LogP 3.58, TPSA 18.46 Ų |
| Quantified Difference | No difference in computed LogP/TPSA; differentiation arises from regioisomer-dependent biological activity demonstrated in related 1,4-benzodioxine derivatives [1] |
| Conditions | Computed molecular descriptors (Leyan platform); biological relevance inferred from thrombin inhibition SAR in 2,3-dihydro-1,4-benzodioxine regioisomers |
Why This Matters
For procurement in SAR-driven drug discovery, confirming the correct regioisomer via SMILES or NMR is essential because identical bulk properties mask distinct biological outcomes, and using the wrong regioisomer can lead to erroneous activity conclusions.
- [1] Towards dual antithrombotic compounds – Balancing thrombin inhibitory and fibrinogen GPIIb/IIIa binding inhibitory activities of 2,3-dihydro-1,4-benzodioxine derivatives through regio- and stereoisomerism, Scholar-CNKI, accessed 2025. View Source
